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Compound of Interest

Compound Name: 2-Chloropyridine-4-sulfonamide

Cat. No.: B1530162 Get Quote

An In-Depth Technical Guide to 2-Chloropyridine-4-sulfonamide: Synthesis, Reactivity, and

Applications in Medicinal Chemistry

Introduction: A Versatile Heterocyclic Building Block
In the landscape of modern drug discovery, the strategic assembly of molecular scaffolds with

desirable physicochemical and pharmacological properties is paramount. Heterocyclic

compounds, particularly those incorporating pyridine and sulfonamide moieties, form the

cornerstone of numerous therapeutic agents. 2-Chloropyridine-4-sulfonamide (CAS No.

1182767-38-9) emerges as a significant, albeit specialized, chemical intermediate that

combines three critical pharmacophoric elements: a pyridine ring, a reactive chlorine atom, and

a sulfonamide group.

The sulfonamide functional group is a celebrated motif in medicinal chemistry, first introduced

in the antibacterial prontosil and now present in a vast array of drugs, including diuretics,

anticonvulsants, and anti-inflammatory agents.[1] Its ability to act as a hydrogen bond donor

and acceptor, and to engage in key interactions with enzyme active sites, makes it a privileged

scaffold.[2] The pyridine ring provides a bioisosteric replacement for a phenyl ring with

improved solubility and metabolic properties, while the 2-chloro substituent serves as a

versatile synthetic handle for nucleophilic substitution, enabling facile diversification and library

synthesis.[3][4]

This technical guide provides a comprehensive overview of 2-chloropyridine-4-sulfonamide
for researchers, medicinal chemists, and drug development professionals. It details the
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compound's core physicochemical properties, outlines a robust and plausible synthetic

pathway, explores its chemical reactivity, and discusses its potential as a key building block in

the synthesis of novel therapeutic agents.

Core Molecular and Physical Data
A summary of the essential physicochemical and structural data for 2-chloropyridine-4-
sulfonamide is presented below. This data is critical for experimental design, reaction

optimization, and analytical characterization.

Property Data Source(s)

CAS Number 1182767-38-9 [5]

Molecular Formula C₅H₅ClN₂O₂S [6]

Molecular Weight 192.62 g/mol [6]

IUPAC Name 2-chloropyridine-4-sulfonamide N/A

Synonyms 2-chloro-4-pyridinesulfonamide N/A

Appearance Solid (predicted) N/A

Melting Point

Not experimentally reported.

For comparison, the

regioisomer 4-chloropyridine-3-

sulfonamide has a melting

point of 153°C.

[7]

XlogP (Predicted) 0.4 [6]
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Synthesis and Manufacturing Workflow
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While a specific, peer-reviewed synthesis for 2-chloropyridine-4-sulfonamide is not readily

available in the literature, a reliable two-stage manufacturing process can be constructed

based on established chemical principles for analogous pyridine sulfonamides.[7][8] The logical

precursor is 2-chloropyridine-4-sulfonyl chloride, which itself can be synthesized from 2-

chloropyridine.

Logical Synthesis Pathway
The overall synthetic strategy involves the sulfonation of a readily available precursor followed

by amination.

Stage 1: Synthesis of Sulfonyl Chloride Intermediate

Stage 2: Amination to Final Product

2-Chloropyridine

2-Chloropyridine-4-sulfonic acid

  Chlorosulfonic Acid (ClSO3H)

2-Chloropyridine-4-sulfonyl chloride

  Thionyl Chloride (SOCl2) or PCl5/POCl3

2-Chloropyridine-4-sulfonamide

  Ammonium Hydroxide (NH4OH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

